dimethyl (3-methyl-2-oxobutyl)phosphonate
Overview
Description
Dimethyl (3-methyl-2-oxobutyl)phosphonate is a chemical compound with the molecular formula C6H13O4P . It is a type of phosphonate, which are organophosphorus compounds characterized by a phosphorus atom bonded to three oxygen atoms and one carbon atom .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a phosphorus atom bonded to three oxygen atoms and one carbon atom . The average mass of the molecule is 180.139 Da, and the monoisotopic mass is 180.055145 Da .Properties
| { "Design of the Synthesis Pathway": "The synthesis of dimethyl (3-methyl-2-oxobutyl)phosphonate can be achieved through a multi-step reaction pathway involving the condensation of appropriate starting materials.", "Starting Materials": [ "Methyl phosphonic acid", "3-methyl-2-oxobutanal", "Methanol", "Sodium hydroxide", "Acetic anhydride", "Sulfuric acid" ], "Reaction": [ "Step 1: Methyl phosphonic acid is reacted with sodium hydroxide to form sodium methyl phosphonate.", "Step 2: 3-methyl-2-oxobutanal is reacted with sodium methyl phosphonate in the presence of sulfuric acid to form the corresponding beta-keto ester.", "Step 3: The beta-keto ester is then reacted with methanol and acetic anhydride to form the desired product, dimethyl (3-methyl-2-oxobutyl)phosphonate." ] } | |
CAS No. |
58009-93-1 |
Molecular Formula |
C7H15O4P |
Molecular Weight |
194.17 g/mol |
IUPAC Name |
1-dimethoxyphosphoryl-3-methylbutan-2-one |
InChI |
InChI=1S/C7H15O4P/c1-6(2)7(8)5-12(9,10-3)11-4/h6H,5H2,1-4H3 |
InChI Key |
BIIUEEHQYBFXTP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(=O)CP(=O)(OC)OC |
Purity |
95 |
Origin of Product |
United States |
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